Cas no 2107459-47-0 (2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid)

2-6-(Methoxycarbonyl)-1H-indol-3-ylacetic acid is a specialized indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the methoxycarbonyl and acetic acid functional groups, make it a versatile intermediate for the development of bioactive compounds, particularly in the synthesis of indole-based pharmaceuticals. The compound's well-defined reactivity allows for selective modifications, facilitating its use in heterocyclic chemistry and drug discovery. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its role in constructing complex molecular frameworks, particularly in medicinal chemistry applications targeting receptor modulation and enzyme inhibition.
2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid structure
2107459-47-0 structure
Product Name:2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid
CAS No:2107459-47-0
MF:C12H11NO4
MW:233.220043420792
CID:5793403
PubChem ID:83895458
Update Time:2025-10-14

2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(methoxycarbonyl)-1H-indol-3-yl]acetic acid
    • 2107459-47-0
    • EN300-1635704
    • 1H-Indole-3-acetic acid, 6-(methoxycarbonyl)-
    • 2-6-(methoxycarbonyl)-1H-indol-3-ylacetic acid
    • Inchi: 1S/C12H11NO4/c1-17-12(16)7-2-3-9-8(5-11(14)15)6-13-10(9)4-7/h2-4,6,13H,5H2,1H3,(H,14,15)
    • InChI Key: FGLBWHWBMGTYKA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=C(C=1)NC=C2CC(=O)O)=O

Computed Properties

  • Exact Mass: 233.06880783g/mol
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • Density: 1.394±0.06 g/cm3(Predicted)
  • Boiling Point: 471.5±30.0 °C(Predicted)
  • pka: 4.37±0.30(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-[6-(methoxycarbonyl)-1H-indol-3-yl]acetic acid
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Enamine
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Enamine
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